Cas no 52904-53-7 (ethyl 9-methoxy-9-(3-methoxyphenyl)-3-azabicyclo[3.3.1]nonane-3-carboxylate)

• Product name: ethyl 9-methoxy-9-(3-methoxyphenyl)-3-azabicyclo[3.3.1]nonane-3-carboxylate
• CAS No: 52904-53-7
• MF: C₁₉H₂₇NO₄
• MW: 333.42198
• CID: 1580005
• PubChem ID: 40575

ethyl 9-methoxy-9-(3-methoxyphenyl)-3-azabicyclo[3.3.1]nonane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 9-methoxy-9-(3-methoxyphenyl)-3-azabicyclo[3.3.1]nonane-3-carboxylate
• 52904-53-7
• 3-Azabicyclo(3.3.1)nonane-3-carboxylic acid, 9-methoxy-9-(3-methoxyphenyl)-, ethyl ester, syn-
• DTXSID70967378
• syn-9-Methoxy-9-(3-methoxyphenyl)-3-azabicyclo(3.3.1)nonane-3-carboxylic acid ethyl ester

• Inchi： InChI=1S/C19H27NO4/c1-4-24-18(21)20-12-15-8-5-9-16(13-20)19(15,23-3)14-7-6-10-17(11-14)22-2/h6-7,10-11,15-16H,4-5,8-9,12-13H2,1-3H3
• InChI Key： VXYKVXYMAISAET-UHFFFAOYSA-N
• SMILES： CCOC(=O)N1CC2CCCC(C1)C2(C3=CC(=CC=C3)OC)OC

Computed Properties

• Exact Mass: 333.19411
• Monoisotopic Mass: 333.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 48Ų

Experimental Properties

• PSA: 48